(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid
Overview
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid, focusing on six unique fields:
Suzuki-Miyaura Cross-Coupling Reactions
(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid is widely used in Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful method for forming carbon-carbon bonds, which is essential in the synthesis of complex organic molecules. The compound’s boronic acid group reacts with aryl or vinyl halides in the presence of a palladium catalyst, facilitating the formation of biaryl compounds. These reactions are crucial in the pharmaceutical industry for the synthesis of various drugs and in material science for creating organic electronic materials .
Synthesis of Biologically Active Molecules
This boronic acid derivative is also employed in the synthesis of biologically active molecules. It serves as a building block for creating compounds with potential therapeutic applications. For instance, it can be used to synthesize inhibitors for enzymes like GSK-3β, which are investigated for their roles in treating diseases such as Alzheimer’s and diabetes .
Development of Molecular Switches
In material science, (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid is used in the development of molecular switches. These switches are molecules that can reversibly change their structure in response to external stimuli, such as light or pH changes. This property is valuable in creating advanced materials for electronic devices, sensors, and smart materials .
Neutron Capture Therapy
Boronic acids, including (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid, are explored as boron carriers in neutron capture therapy (NCT). NCT is a type of cancer treatment that involves delivering boron-containing compounds to cancer cells and then irradiating them with neutrons. The boron atoms capture the neutrons and undergo nuclear reactions that destroy the cancer cells. This compound’s ability to form stable complexes with other molecules makes it a promising candidate for this application .
Drug Delivery Systems
The compound is also investigated for its potential in drug delivery systems. Boronic acids can form reversible covalent bonds with diols, which are common in biological molecules like sugars. This property allows (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid to be used in designing drug delivery systems that can target specific cells or tissues, improving the efficacy and reducing the side effects of drugs .
Synthesis of Heterocyclic Compounds
In organic synthesis, (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid is used to create heterocyclic compounds. These compounds are essential in medicinal chemistry as they form the core structures of many pharmaceuticals. The boronic acid group facilitates the formation of these complex structures through various coupling reactions, contributing to the development of new drugs and agrochemicals .
Future Directions
The future directions for research on “(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid” and similar compounds could involve exploring their potential applications in various fields . For example, fluorinated compounds are of interest in the field of medicinal chemistry due to their unique properties . Additionally, metal-organic frameworks involving boronic acids have potential applications in gas separation .
Mechanism of Action
Target of Action
The primary target of (5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent, which is relatively stable, readily prepared, and generally environmentally benign .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound is involved in the Suzuki-Miyaura cross-coupling reactions . These reactions are part of a broader set of reactions known as palladium-catalyzed coupling reactions, which are used extensively in organic synthesis for the formation of carbon-carbon bonds .
Pharmacokinetics
Boronic acids are generally known for their stability and ready preparation , which may suggest good bioavailability
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura coupling reaction . This enables the synthesis of a wide range of organic compounds, contributing to the development of new pharmaceuticals and materials .
Action Environment
The compound is stable and generally environmentally benign . . For instance, the Suzuki-Miyaura coupling reaction is known to be exceptionally mild and functional group tolerant , suggesting that the compound can maintain its efficacy under a variety of conditions
properties
IUPAC Name |
(5-chloro-4-fluoro-2-methoxyphenyl)boronic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BClFO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3,11-12H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MROIVWKVBXFEMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1OC)F)Cl)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BClFO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001232454 | |
Record name | B-(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001232454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid | |
CAS RN |
949892-09-5 | |
Record name | B-(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=949892-09-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-(5-Chloro-4-fluoro-2-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001232454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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